Cas no 1396846-16-4 (N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide)

• Product Name: N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide
• CAS No: 1396846-16-4
• MF: C₁₈H₁₃F₄N₃OS
• MW: 395.373936414719
• CID: 5871628
• PubChem ID: 71786160
• Update Time: 2025-10-31

N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide
• 1396846-16-4
• AKOS024534037
• F6155-0778
• N-(2-fluorophenyl)-1-(4-(trifluoromethyl)benzo[d]thiazol-2-yl)azetidine-3-carboxamide
• VU0533744-1

• Inchi： 1S/C18H13F4N3OS/c19-12-5-1-2-6-13(12)23-16(26)10-8-25(9-10)17-24-15-11(18(20,21)22)4-3-7-14(15)27-17/h1-7,10H,8-9H2,(H,23,26)
• InChI Key： ZGKBWCIUGDICNJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(C(F)(F)F)C=CC=C3S2)CC(C(NC2=CC=CC=C2F)=O)C1

Computed Properties

• Exact Mass: 395.07154587g/mol
• Monoisotopic Mass: 395.07154587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide

N-(2-Fluorophenyl)-1-[4-(Trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide (CAS No. 1396846-16-4): A Comprehensive Overview

N-(2-Fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide (CAS No. 1396846-16-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The structure of N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide is characterized by a central azetidine ring substituted with a 2-fluorophenyl group and a 4-(trifluoromethyl)-1,3-benzothiazol-2-yl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The fluorine atoms in the 2-fluorophenyl group and the trifluoromethyl group contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide as a therapeutic agent. One notable area of research is its activity against various cancer cell lines. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide has shown promise in neurological disorders. Research conducted at the University of California, San Francisco, found that this compound can effectively modulate neurotransmitter systems in the brain, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanism by which it exerts these effects is still under investigation, but preliminary data suggest that it may involve the modulation of ion channels and receptors.

The pharmacokinetic properties of N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide have also been extensively studied. In preclinical models, it has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Furthermore, it has been shown to cross the blood-brain barrier efficiently, which is particularly important for its application in neurological disorders.

From a synthetic perspective, N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide can be synthesized through a multi-step process involving several key reactions. The synthesis typically starts with the preparation of the azetidine ring using methods such as ring-closing metathesis or intramolecular nucleophilic substitution. The subsequent introduction of the 2-fluorophenyl and 4-(trifluoromethyl)-1,3-benzothiazol-2-yl groups can be achieved through coupling reactions such as Suzuki coupling or Ullmann coupling. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production.

The safety profile of N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide has been evaluated in various preclinical studies. Toxicity assessments have shown that it has a wide therapeutic window and low toxicity at effective doses. However, as with any new chemical entity (NCE), further safety evaluations are necessary before it can be advanced to clinical trials.

In conclusion, N-(2-fluorophenyl)-1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidine-3-carboxamide (CAS No. 1396846-16-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive candidate for further development in both oncology and neurology. Ongoing research continues to explore its full potential and optimize its use in clinical settings.